Cas no 89549-69-9 (5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-)

• Product Name: 5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-
• CAS No: 89549-69-9
• MF: C₁₈H₁₄N₄O
• MW: 302.329963207245
• CID: 596850
• PubChem ID: 13226035
• Update Time: 2025-04-19

5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-
• 4-anilino-6-(4-methoxyphenyl)pyrimidine-5-carbonitrile
• DTXSID80530037
• 4-(4-METHOXYPHENYL)-6-(PHENYLAMINO)PYRIMIDINE-5-CARBONITRILE
• 89549-69-9

• Inchi： 1S/C18H14N4O/c1-23-15-9-7-13(8-10-15)17-16(11-19)18(21-12-20-17)22-14-5-3-2-4-6-14/h2-10,12H,1H3,(H,20,21,22)
• InChI Key： VZXGKYDILZVLFK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(C#N)=C(N=CN=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.11676108g/mol
• Monoisotopic Mass: 302.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.8Ų